Cas no 1354016-86-6 (Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester)

• Product Name: Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester
• CAS No: 1354016-86-6
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 2158079
• Update Time: 2025-06-08

Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Toluene-4-sulfonic acid (s)-1-benzyl-piperidin-3-yl ester
• (S)-1-Benzylpiperidin-3-yl 4-methylbenzenesulfonate
• AM96629
• Toluene-4-sulfonic acid (S)-1-benzylpiperidin-3-ylester
• Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester

• Inchi： 1S/C19H23NO3S/c1-16-9-11-19(12-10-16)24(21,22)23-18-8-5-13-20(15-18)14-17-6-3-2-4-7-17/h2-4,6-7,9-12,18H,5,8,13-15H2,1H3/t18-/m0/s1
• InChI Key： GGIFZIIHVRIOJJ-SFHVURJKSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@@H]1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 473
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Boiling Point: 479.4±40.0 °C at 760 mmHg
• Flash Point: 243.8±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester

Introduction to Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester (CAS No. 1354016-86-6)

Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester, identified by its Chemical Abstracts Service Number (CAS No.) 1354016-86-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in medicinal chemistry, particularly in the synthesis of bioactive agents and drug candidates.

The structure of Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester incorporates a toluene-4-sulfonic acid moiety linked to a piperidine ring substituted with a benzyl group. This unique structural arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the sulfonic acid group enhances the compound's solubility in polar solvents, while the piperidine ring contributes to its ability to interact with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the properties of sulfonamide derivatives. The sulfonic acid group in Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester serves as a versatile functional handle, allowing for further chemical modifications and derivatization. This flexibility has made it a popular choice for researchers aiming to develop new drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of this compound is its potential application in the design of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition is often a key strategy in drug development. The piperidine scaffold in Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester is known to be a privileged structure in medicinal chemistry, frequently found in drugs that interact with protease enzymes. This motif has been successfully incorporated into several lead compounds that have advanced into clinical trials.

Recent studies have highlighted the importance of chiral centers in drug design, particularly for compounds that interact with biological targets that exhibit enantioselectivity. The (S)-configuration of the piperidine ring in Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester ensures that the compound possesses specific stereochemical properties that can influence its biological activity. This stereochemical purity is crucial for achieving optimal pharmacological effects and minimizing unwanted side reactions.

The synthesis of Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester involves multi-step organic transformations, requiring precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only enhance the efficiency of producing the compound but also contribute to its overall quality and suitability for further applications.

In addition to its pharmaceutical applications, Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester has shown promise in material science research. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced functional properties. For instance, the sulfonic acid group can be exploited to create ionic conductors or corrosion inhibitors, while the piperidine ring can contribute to thermal stability and mechanical strength.

The growing body of research on sulfonamide derivatives continues to expand the potential applications of compounds like Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester. Ongoing studies are exploring its efficacy as an anti-inflammatory agent, an antiviral agent, and even as a potential treatment for neurodegenerative diseases. These investigations are supported by computational modeling and experimental validation, which help elucidate the mechanisms of action and optimize drug-like properties.

The development of new synthetic routes for producing high-quality intermediates like Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester is an ongoing effort in industrial chemistry. Innovations in green chemistry principles are being integrated into these processes to minimize waste and improve sustainability. For example, catalytic methods that reduce reliance on hazardous reagents are being developed alongside continuous flow reactors that enhance reaction efficiency.

The future prospects for Toluene-4-sulfonic acid (S)-1-benzyl-piperidin-3-yl ester are bright, with continued research expected to uncover new therapeutic uses and industrial applications. As our understanding of molecular interactions deepens, compounds like this one will play an increasingly important role in addressing complex challenges in medicine and materials science. The combination of its structural versatility and functional diversity makes it a cornerstone compound worth exploring further.